A simple, modular synthesis of C4-substituted tryptophan derivatives†
Organic & Biomolecular Chemistry Pub Date: 2016-10-04 DOI: 10.1039/C6OB01791F
Abstract
The modular and versatile synthesis of C4-substituted tryptophan derivatives by direct functionalization of easily available N-acetyl 4-boronate tryptophan methyl ester via transition metal-catalyzed and metal-mediated cross coupling reactions is described. The versatility of the chemistry is highlighted by the gram-scale synthesis of 4-boronated N-acetyl-tryptophan methyl ester and the rapid synthesis of C4-aryl, C4-alkyl, C4-cyano, C4-trifluoromethyl, C4-azido, and C4-hydroxy tryptophan derivatives. The utility of our methodology is illustrated through the quick approach to the tricyclic azepino indole skeleton embedded in many natural products.
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Journal Nameļ¼Organic & Biomolecular Chemistry
Research Products
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CAS no.: 102153-44-6
